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Compound of Interest

Compound Name: 6-Epidemethylesquirolin D

Cat. No.: B1180586 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of 6-Epidemethylesquirolin D (CAS No. 165074-00-0). Due to the absence of a specific

Safety Data Sheet (SDS), this compound must be treated as a potentially hazardous substance

with unknown toxicological properties. A conservative approach to personal protection and

handling is imperative to ensure laboratory safety. All procedures should be conducted in a

designated area.[1]

Personal Protective Equipment (PPE)
When handling 6-Epidemethylesquirolin D, a comprehensive PPE strategy is required to

minimize exposure. This includes protection for the skin, eyes, and respiratory system. The

following table summarizes the recommended PPE.
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Protection Type Recommended Equipment
Specifications and Best

Practices

Hand Protection Double Nitrile Gloves

Wear two pairs of

chemotherapy-grade nitrile

gloves.[2] The outer glove

should be removed

immediately after handling the

compound. Change gloves

frequently, at least every two

hours, or immediately if

contaminated, torn, or

punctured.[2]

Body Protection
Disposable, Low-Permeability

Gown

A disposable gown made of a

lint-free, low-permeability fabric

with a solid front, long sleeves,

and tight-fitting cuffs is

essential.[2] Gowns should be

changed every two to three

hours or immediately after a

spill.[3]

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Use tightly fitting chemical

splash goggles that meet ANSI

Z87.1 standards.[4] For

procedures with a risk of

splashes or aerosol

generation, a full-face shield

should be worn in addition to

goggles.[5]

Respiratory Protection NIOSH-approved Respirator

(e.g., N95)

A fit-tested NIOSH-certified

N95 or higher-level respirator

is recommended, especially

when handling the compound

in powder form or when there

is a potential for aerosol

generation.[3][5] All respirator
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use must be in accordance

with a respiratory protection

program.[5]

Foot Protection
Closed-toe Shoes and Shoe

Covers

Wear fully enclosed, chemical-

resistant footwear. Disposable

shoe covers should be worn

and removed before exiting the

designated handling area.

Operational and Disposal Plans
Handling Procedures:

Designated Area: All work with 6-Epidemethylesquirolin D should be performed in a

designated and clearly marked area, such as a chemical fume hood or a biological safety

cabinet, to control potential contamination.[1][6]

Weighing: When weighing the solid compound, do so in a ventilated enclosure to minimize

the risk of inhalation.

Solution Preparation: Prepare solutions in a chemical fume hood.

Spill Management: A spill kit should be readily available. In case of a spill, evacuate the area

and follow established laboratory procedures for hazardous material cleanup.

Storage:

Store 6-Epidemethylesquirolin D in a cool, dry, and well-ventilated area, away from

incompatible materials.

The container should be clearly labeled with the chemical name, any known hazards, and

the date received.

Keep the container tightly sealed when not in use.

Disposal Plan:
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As the hazards of 6-Epidemethylesquirolin D are not fully known, it must be disposed of as

hazardous chemical waste.

Waste Segregation: Collect all waste materials, including contaminated PPE, weighing

paper, and pipette tips, in a dedicated, clearly labeled hazardous waste container.

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name "6-Epidemethylesquirolin D." Do not use abbreviations.[1]

Disposal: Arrange for disposal through your institution's environmental health and safety

(EHS) office.[7][8] Do not dispose of this chemical down the drain or in regular trash.

Experimental Workflow
The following diagram outlines the standard workflow for handling 6-Epidemethylesquirolin D
in a laboratory setting.
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Caption: Workflow for Handling 6-Epidemethylesquirolin D.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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